Cas no 1630906-91-0 (1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride)

• Product Name: 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride
• CAS No: 1630906-91-0
• MF: C₅H₈ClF₂N
• MW: 155.573527336121
• MDL: MFCD27987105
• CID: 2094267
• PubChem ID: 91800870
• Update Time: 2025-10-31

1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride
• 2,2-difluoro-5-azaspiro[2.3]hexane;hydrochloride
• AKOS025289673
• AS-34063
• SB12243
• LMRKLQUKVUWQLV-UHFFFAOYSA-N
• EN300-266628
• SY099020
• 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride, AldrichCPR
• 1,1-difluoro-5-azaspiro[2.3]hexanehydrochloride
• SCHEMBL18865027
• F2167-4371
• 2,2-Difluoro-5-azaspiro[2.3]hexane hydrochloride
• 1,1-Difluoro-5-azaspiro[2.3]hexane HCl
• 5-Azaspiro[2.3]hexane, 1,1-difluoro-, hydrochloride (1:1)
• 1630906-91-0
• CS-0052766
• MFCD27987105
• 851-893-6
• FQC90691
• 1,1-Difluoro-5-azaspiro(2.3)hexane hydrochloride

• MDL： MFCD27987105
• Inchi： 1S/C5H7F2N.ClH/c6-5(7)1-4(5)2-8-3-4;/h8H,1-3H2;1H
• InChI Key： LMRKLQUKVUWQLV-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC21CNC2)F

Computed Properties

• Exact Mass: 155.0313333g/mol
• Monoisotopic Mass: 155.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride

Comprehensive Overview of 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride (CAS No. 1630906-91-0)

The compound 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride (CAS No. 1630906-91-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and difluorinated moiety make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of novel central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride is its ability to enhance molecular stability and bioavailability. The presence of fluorine atoms in the molecule often improves metabolic resistance and binding affinity, which are critical factors in modern drug design. This aligns with current industry trends focusing on fluorinated compounds and their role in addressing challenges like drug resistance and target selectivity.

In synthetic chemistry, this compound serves as a versatile intermediate for constructing complex heterocyclic frameworks. Its azaspiro[2.3]hexane core offers geometric constraints that are advantageous for creating three-dimensional diversity in medicinal chemistry libraries. Recent publications highlight its utility in catalyzed cross-coupling reactions and stereoselective synthesis, making it a topic of interest for academic and industrial chemists alike.

From an environmental perspective, the demand for sustainable fluorination methods has led to innovations in the production of compounds like 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride. Green chemistry initiatives emphasize minimizing waste and energy consumption during synthesis, which resonates with global efforts toward carbon footprint reduction in chemical manufacturing.

The compound’s physicochemical properties, including its solubility profile and crystalline stability, have been extensively studied to optimize formulation strategies. These characteristics are particularly relevant for researchers investigating oral drug delivery systems or solid-state chemistry. Analytical techniques such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) are routinely employed to characterize its structural integrity.

Emerging applications of 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride also extend to material science, where its rigid architecture contributes to the development of advanced polymers and coatings. The integration of fluorine atoms can impart desirable properties like thermal resistance and hydrophobicity, meeting industrial needs for high-performance materials.

As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a focal point for innovation. Its compatibility with high-throughput screening platforms and computational modeling tools further accelerates its adoption in cutting-edge research. For those seeking detailed protocols or safety data, reputable sources such as Reaxys and SciFinder provide comprehensive datasets.

In summary, 1,1-Difluoro-5-azaspiro[2.3]hexane hydrochloride exemplifies the convergence of synthetic ingenuity and practical utility. Its multifaceted roles in drug development, catalysis, and material engineering underscore its importance in contemporary chemistry. Future studies will likely uncover additional functionalities, solidifying its position as a cornerstone in modern molecular design.